Cas no 1037298-25-1 (2-amino-5-fluoro-4-iodophenol)

• Product Name: 2-amino-5-fluoro-4-iodophenol
• CAS No: 1037298-25-1
• MF: C₆H₅FINO
• MW: 253.012877225876
• MDL: MFCD21687078
• CID: 5185893
• PubChem ID: 66101537
• Update Time: 2026-03-05

2-amino-5-fluoro-4-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-4-iodo-phenol
• 2-amino-5-fluoro-4-iodophenol

• MDL： MFCD21687078
• Inchi： 1S/C6H5FINO/c7-3-1-6(10)5(9)2-4(3)8/h1-2,10H,9H2
• InChI Key： YODVHBXBACNADC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(I)C=C1N

Additional information on 2-amino-5-fluoro-4-iodophenol

Introduction to 2-Amino-5-Fluoro-4-Iodophenol (CAS No. 1037298-25-1)

2-Amino-5-fluoro-4-iodophenol (CAS No. 1037298-25-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a fluoro group (-F), and an iodine atom (-I) attached to a phenol ring. The presence of these functional groups makes it highly versatile and valuable for both academic research and industrial applications.

The phenolic structure of this compound serves as a foundational platform for various chemical reactions, including nucleophilic substitution, electrophilic substitution, and oxidation-reduction processes. The amino group introduces nucleophilic properties, while the fluoro and iodine substituents contribute to the compound's electronic and steric effects, making it suitable for a wide range of synthetic transformations. Recent studies have highlighted its potential in the development of advanced materials, such as fluorinated polymers and radiation-resistant coatings, due to its unique electronic properties.

One of the most notable applications of 2-amino-5-fluoro-4-iodophenol is in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, its ability to undergo Suzuki coupling reactions has been exploited to create complex molecular architectures that mimic natural products with high precision. These advancements have opened new avenues for drug discovery, particularly in the development of antiviral agents and anticancer drugs.

In addition to its pharmaceutical applications, this compound has found significant use in the synthesis of functional materials. Its ability to form stable covalent bonds with other organic molecules makes it an ideal candidate for constructing self-healing polymers and smart materials that can respond dynamically to environmental changes. Recent breakthroughs in nanotechnology have also leveraged its properties to develop novel nanocomposites with enhanced mechanical and thermal stability.

The synthesis of 2-amino-5-fluoro-4-iodophenol involves a series of carefully controlled reactions that ensure high purity and yield. Traditional methods often employ multi-step processes, including nucleophilic aromatic substitution and selective oxidation, to introduce the desired functional groups onto the phenolic ring. However, recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing production costs while maintaining product quality.

From an environmental perspective, the stability and biodegradability of 2-amino-5-fluoro-4-iodophenol are critical considerations for its large-scale use. Studies have shown that under specific conditions, this compound can undergo enzymatic degradation, making it a promising candidate for sustainable chemical processes. Its ability to participate in eco-friendly reactions aligns with current global trends toward green chemistry and circular economy practices.

In conclusion, 2-amino-5-fluoro-4-iophenol (CAS No. 1037298-25) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and material science applications, underscore its importance as a key building block in modern chemistry research.